Cas no 2680866-66-2 (2-2-fluoro-4-(2,2,2-trifluoroacetamido)phenylacetic acid)

• Product Name: 2-2-fluoro-4-(2,2,2-trifluoroacetamido)phenylacetic acid
• CAS No: 2680866-66-2
• MF: C₁₀H₇F₄NO₃
• MW: 265.161096811295
• CID: 5653269
• PubChem ID: 165916165
• Update Time: 2025-05-26

2-2-fluoro-4-(2,2,2-trifluoroacetamido)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680866-66-2
• EN300-28281836
• 2-[2-fluoro-4-(2,2,2-trifluoroacetamido)phenyl]acetic acid
• 2-2-fluoro-4-(2,2,2-trifluoroacetamido)phenylacetic acid

• Inchi： 1S/C10H7F4NO3/c11-7-4-6(15-9(18)10(12,13)14)2-1-5(7)3-8(16)17/h1-2,4H,3H2,(H,15,18)(H,16,17)
• InChI Key： VWBCYJKEDRUHRK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 265.03620573g/mol
• Monoisotopic Mass: 265.03620573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-2-fluoro-4-(2,2,2-trifluoroacetamido)phenylacetic acid

Comprehensive Overview of 2-2-fluoro-4-(2,2,2-trifluoroacetamido)phenylacetic acid (CAS No. 2680866-66-2)

In the rapidly evolving field of pharmaceutical and chemical research, 2-2-fluoro-4-(2,2,2-trifluoroacetamido)phenylacetic acid (CAS No. 2680866-66-2) has emerged as a compound of significant interest. This fluorinated derivative of phenylacetic acid is gaining attention due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique structural features, including the fluoro and trifluoroacetamido functional groups, which contribute to its distinct chemical properties and biological activity.

The compound's CAS number 2680866-66-2 serves as a crucial identifier in chemical databases, facilitating precise tracking and research collaboration. As synthetic chemistry advances, molecules like 2-2-fluoro-4-(2,2,2-trifluoroacetamido)phenylacetic acid are becoming increasingly important in addressing modern therapeutic challenges. Current trends in medicinal chemistry emphasize the development of fluorinated compounds, as the introduction of fluorine atoms often enhances metabolic stability, bioavailability, and target binding affinity - properties that are highly sought after in pharmaceutical candidates.

From a synthetic chemistry perspective, the preparation of 2-2-fluoro-4-(2,2,2-trifluoroacetamido)phenylacetic acid involves sophisticated organic transformations that showcase modern fluorination techniques. The presence of both fluoro and trifluoroacetamido groups in the same molecule presents interesting challenges and opportunities for synthetic chemists. These structural elements are particularly relevant in the context of current research into protease inhibitors and enzyme modulators, where such functional groups can significantly influence molecular interactions.

The physicochemical properties of CAS 2680866-66-2 make it a compelling subject for computational chemistry studies. Researchers are employing advanced molecular modeling techniques to predict its behavior in biological systems, its potential metabolic pathways, and its interactions with various biological targets. This computational approach aligns with the growing trend of in silico drug discovery, which aims to reduce development time and costs while increasing success rates in pharmaceutical research.

Quality control and analytical characterization of 2-2-fluoro-4-(2,2,2-trifluoroacetamido)phenylacetic acid require specialized techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. The compound's unique structural features produce distinctive spectral signatures that are valuable for identification and purity assessment. These analytical challenges reflect broader trends in pharmaceutical analysis, where increasingly complex molecules demand more sophisticated characterization methods.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes for CAS 2680866-66-2 and similar fluorinated compounds. This includes investigating catalytic fluorination methods, reducing solvent waste, and improving atom economy. Such efforts respond to growing environmental concerns in the chemical industry and align with global sustainability goals, making them particularly relevant to current research priorities.

The potential biological activities of 2-2-fluoro-4-(2,2,2-trifluoroacetamido)phenylacetic acid are attracting attention in various therapeutic areas. While specific applications are still under investigation, compounds with similar structural motifs have shown promise in addressing challenging medical conditions. This has led to increased interest from both academic researchers and pharmaceutical companies looking to expand their portfolios of innovative therapeutic candidates.

From a regulatory perspective, the development of CAS 2680866-66-2 and related compounds must navigate evolving guidelines for fluorinated pharmaceuticals. Regulatory agencies worldwide are paying closer attention to the environmental impact and safety profiles of fluorinated compounds, creating both challenges and opportunities for researchers working with this class of molecules.

The commercial potential of 2-2-fluoro-4-(2,2,2-trifluoroacetamido)phenylacetic acid is reflected in the growing market for specialty fluorinated compounds. As pharmaceutical companies seek to develop more effective and targeted therapies, the demand for innovative building blocks like CAS 2680866-66-2 continues to rise. This trend is particularly evident in the contract research and manufacturing sector, where specialized compounds command premium prices.

Looking ahead, research into 2-2-fluoro-4-(2,2,2-trifluoroacetamido)phenylacetic acid is likely to benefit from advances in several areas of chemical science. These include improved fluorination methodologies, better understanding of fluorine-protein interactions, and more efficient synthetic strategies. As these technologies mature, they may unlock new applications and improve the accessibility of this interesting compound for research purposes.

In conclusion, 2-2-fluoro-4-(2,2,2-trifluoroacetamido)phenylacetic acid (CAS No. 2680866-66-2) represents an important example of modern fluorinated pharmaceutical intermediates. Its unique structural features, potential biological activities, and synthetic challenges make it a compelling subject for ongoing research. As the chemical and pharmaceutical industries continue to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs and advancing therapeutic innovation.